Cas no 51105-90-9 (Methyl 1H-pyrazole-4-carboxylate)

• Product Name: Methyl 1H-pyrazole-4-carboxylate
• CAS No: 51105-90-9
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00297363
• CID: 820256
• PubChem ID: 9793760
• Update Time: 2025-04-19

Methyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, methyl ester
• Methyl 4-1H-pyrazolecarboxylate
• Methyl pyrazole-4-carboxylate
• Methyl 4-pyrazolecarboxylate
• 4-methoxycarbonyl-1H-pyrazole
• 1H-pyrazole-4-carboxylic acid methyl ester
• zlchem 766
• 4-carbomethoxypyrazole
• 4-(methoxycarbonyl)pyrazole
• KSC593M3R
• methyl 1H-pyrazol-4-carboxylate
• ZLD0224
• VFTZKSMAJVLWOV-UHFFFAOYSA-N
• STL412484
• SBB036140
• EBD489804
• 7085AB
• Methyl 4-1h-pyrazole carboxylate
• MFCD00297363
• 51105-90-9
• F8882-9422
• SCHEMBL420023
• EN300-230930
• PB24659
• AKOS005167419
• AC-31841
• TS-01655
• BBL038232
• ALBB-016380
• PYRAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• METHYL1H-PYRAZOLE-4-CARBOXYLATE
• CS-W005446
• SY011914

• MDL： MFCD00297363
• Inchi： 1S/C5H6N2O2/c1-9-5(8)4-2-6-7-3-4/h2-3H,1H3,(H,6,7)
• InChI Key： VFTZKSMAJVLWOV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NNC=1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 0.1

Experimental Properties

• Density: 1.275
• Melting Point: 145-146 ºC
• Boiling Point: 271 ºC
• Flash Point: 118 ºC
• Refractive Index: 1.53
• PSA: 54.98000
• LogP: 0.19630

Methyl 1H-pyrazole-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature